Cas no 2227272-56-0 (1-[2,3-Difluoro-4-(trifluoromethyl)phenyl]-2,2,2-trifluoroethanone)

• Product Name: 1-[2,3-Difluoro-4-(trifluoromethyl)phenyl]-2,2,2-trifluoroethanone
• CAS No: 2227272-56-0
• MF: C₉H₂F₈O
• MW: 278.09881067276
• CID: 5154927
• Update Time: 2025-10-28

1-[2,3-Difluoro-4-(trifluoromethyl)phenyl]-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2,3-Difluoro-4-(trifluoromethyl)phenyl]-2,2,2-trifluoroethanone

• Inchi： 1S/C9H2F8O/c10-5-3(7(18)9(15,16)17)1-2-4(6(5)11)8(12,13)14/h1-2H
• InChI Key： SUZXCKQNTXBNNU-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C(F)(F)F)C(F)=C1F)C(F)(F)F

Additional information on 1-[2,3-Difluoro-4-(trifluoromethyl)phenyl]-2,2,2-trifluoroethanone

1-[2,3-Difluoro-4-(trifluoromethyl)phenyl]-2,2,2-trifluoroethanone: A Comprehensive Overview

1-[2,3-Difluoro-4-(trifluoromethyl)phenyl]-2,2,2-trifluoroethanone, also known by its CAS number 227272-56-0, is a highly fluorinated organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a trifluoromethyl group attached to a phenyl ring, which is further substituted with difluoro groups at the 2 and 3 positions. The trifluoroethanone moiety adds to the compound's stability and reactivity.

The synthesis of 1-[2,3-Difluoro-4-(trifluoromethyl)phenyl]-2,2,2-trifluoroethanone involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. Recent studies have explored the use of fluorination techniques such as electrophilic fluorination and metal-mediated coupling reactions to achieve high yields and purity. The incorporation of multiple fluorine atoms in the molecule not only enhances its stability but also imparts unique electronic properties that are valuable in various applications.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential precursor for drug development. Its fluorinated structure makes it an attractive candidate for designing molecules with improved bioavailability and pharmacokinetic profiles. Additionally, research has highlighted its potential use in agrochemicals as a herbicide or fungicide due to its ability to inhibit specific enzymes involved in plant and microbial metabolism.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-[2,3-Difluoro-4-(trifluoromethyl)phenyl]-2,2,2-trifluoroethanone. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron distribution on the phenyl ring, making it more electron-deficient. This property is advantageous in reactions involving nucleophilic aromatic substitution and electrophilic aromatic substitution.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that while it is stable under normal conditions, it can undergo degradation under specific environmental conditions such as UV light or microbial activity. These findings are crucial for understanding its persistence in ecosystems and guiding its safe use in industrial applications.

In conclusion, 1-[2,3-Difluoro-4-(trifluoromethyl)phenyl]-2,2,2-trifluoroethanone (CAS No: 1-[cas no 1-difluoro-cas no 4-trifluoromethyl]phenyl)-cas no 5-triflouroethanone) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and recent research findings underscore its importance as a valuable tool in modern chemistry.